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Compound of Interest

Compound Name: JMX0293

Cat. No.: B12416364

JMX0293 is an O-alkylamino-tethered salicylamide derivative identified as a potent anti-cancer
agent that functions by inhibiting STAT3 phosphorylation.[1] While specific Safety Data Sheets
(SDS) for IMX0293 are not publicly available and should be requested directly from the
supplier, MedChemEXxpress, this guide provides essential safety and disposal procedures
based on its chemical nature and standard laboratory practices for potent, biologically active
research compounds.

Chemical and Safety Profile

JMX0293 is a specialized research chemical. Although studies indicate it has low toxicity
against non-tumorigenic cells and shows no significant toxicity in vivo, all research chemicals
should be handled with care.[1][2][3][4][5] As a potent inhibitor of a critical cellular pathway, it is
considered biologically active and requires appropriate handling and disposal to avoid
unintended environmental or personal exposure.

Table 1: IMX0293 Chemical & Biological Data
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Property Value | Description Source

Chemical Name JMX0293 [21[3114]

] O-alkylamino-tethered
Chemical Class ) ) o [1]
salicylamide derivative

Molecular Formula C25H30CI2N4O7 N/A

Molecular Weight 569.43 g/mol N/A

o STAT3 (Signal Transducer and
Biological Target ) o [1]
Activator of Transcription 3)

3.38 uM (against MDA-MB-231

Reported ICso _ [21[3][4]
cell line)

Storage (Powder) -20°C for 2 years N/A

Storage (in DMSO) -80°C for 6 months N/A

Experimental Protocols: Safe Handling and Disposal

Proper disposal of IMX0293 and associated waste is critical. The primary principle is to
prevent the release of the active compound into the environment. Waste should be segregated
based on its physical form (solid, liquid) and the presence of other hazardous materials (e.g.,
solvents, biohazards).

Step-by-Step Disposal Protocol:
¢ Deactivation (Optional but Recommended):

o For residual solutions, deactivation can be achieved by treating with a 10% bleach solution
for at least 30 minutes before proceeding with chemical waste disposal. This is particularly
important for liquids that may be disposed of down the drain in highly diluted forms, though
drain disposal is generally not recommended.

» Waste Segregation:
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o Solid Waste: Collect unused JMX0293 powder, contaminated personal protective
equipment (PPE) like gloves and weigh boats, and contaminated lab supplies (e.g., pipette
tips, microfuge tubes) in a dedicated, clearly labeled hazardous waste container for "Solid
Chemical Waste."

o Liquid Waste (Non-aqueous/Solvent): Solutions of IMX0293 in organic solvents (like
DMSO) must be collected in a designated "Halogenated" or "Non-Halogenated" solvent
waste container, depending on the solvent used. Given the molecular formula
(C25H30CI2N40O7), IMX0293 itself is a chlorinated compound, and thus its waste should be
placed in a Halogenated Organic Waste stream.

o Liquid Waste (Aqueous): Aqueous solutions (e.g., cell culture media containing JMX0293)
should be collected as aqueous chemical waste. Do not pour solutions containing
JMX0293 directly down the drain. If the media is also considered biohazardous, it must be
treated as mixed chemical-biohazardous waste according to your institution's guidelines,
which typically involves chemical disinfection followed by incineration.

o Sharps: Needles, syringes, or glass pipettes used to handle JIMX0293 solutions should be
disposed of in a designated sharps container for chemical contamination.

o Container Labeling and Storage:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name "JMX0293," and the primary solvent or matrix.

o Store waste containers in a designated satellite accumulation area, ensuring they are
sealed and within secondary containment.

» Final Disposal:

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) department. Never dispose of IMX0293 waste in regular trash or down the sanitary
sewer.

Visualized Workflows and Pathways

Diagram 1: JMX0293 Disposal Decision Workflow
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Caption: Decision tree for proper segregation and disposal of IMX0293 waste.

Diagram 2: JMX0293 Mechanism of Action - STAT3 Pathway Inhibition
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Caption: IMX0293 inhibits the phosphorylation of STAT3, preventing its activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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